methyl 3-[(3-fluorobenzoyl)amino]-4-methylbenzoate

• IUPAC Name: methyl 3-[(3-fluorobenzoyl)amino]-4-methylbenzoate
• InChI: InChI=1S/C16H14FNO3/c1-10-6-7-12(16(20)21-2)9-14(10)18-15(19)11-4-3-5-13(17)8-11/h3-9H,1-2H3,(H,18,19)
• InChI Key: RBCSNZNIDRLUMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C16H14FNO3
• Molecular Weight: 287.28 g/mol

Description

“Methyl 3-[(3-fluorobenzoyl)amino]-4-methylbenzoate” is a complex organic compound. It contains a benzoyl group (a type of acyl group derived from benzoic acid) attached to an amino group, which is further attached to a methylbenzoate group. The presence of the fluorobenzoyl group suggests that this compound might have interesting reactivity and properties due to the electronegativity of fluorine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the benzoyl and benzoate groups), an amine group, and a fluorine atom. The electron-withdrawing nature of the fluorine atom could have significant effects on the electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluorobenzoyl group and the amine group. The fluorine atom might make the benzoyl group more susceptible to nucleophilic attack, while the amine group could act as a nucleophile or base.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase its polarity and potentially its boiling point and melting point. The amine group could allow for hydrogen bonding, which might influence its solubility properties.

Scientific Research Applications

Quantum Dots and Nanophotonics

• MFBAM can serve as a precursor for synthesizing quantum dots (QDs). These nanoscale semiconductor particles exhibit quantum confinement effects, leading to unique optical properties. .

Drug Delivery Systems

• MFBAM derivatives can be incorporated into drug delivery systems. Their lipophilic nature allows them to penetrate cell membranes effectively. .

Photodynamic Therapy (PDT)

• PDT is a cancer treatment that involves light-activated compounds. MFBAM derivatives can act as photosensitizers, generating reactive oxygen species upon exposure to light. .

Organic Light-Emitting Diodes (OLEDs)

• MFBAM-based molecules exhibit strong fluorescence. Researchers explore their use as emissive materials in OLEDs. .

Seed Preservation and Agriculture

• MFBAM derivatives may play a role in seed preservation. By enhancing seed longevity and germination rates, they contribute to sustainable agriculture. .

Sports Injury Research

• While not directly related to MFBAM, exploring misconceptions within sports injury research is crucial. Researchers investigate causal relationships, risk reduction strategies, and interventions. .

Safety and Hazards

Without specific safety data for this compound, general safety precautions for handling organic compounds, particularly those containing fluorine, should be followed.